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Compound of Interest

Compound Name: 2,2'-Binaphthyl!

Cat. No.: B165483

Essential Safety and Handling Guide for 2,2'-
Binaphthyl

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,2'-Binaphthyl in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
handling of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

2,2'-Binaphthyl, also known as [1,1'-Binaphthalene]-2,2'-diol, is a hazardous chemical that
requires careful handling to prevent adverse health effects.[1] It is classified as toxic if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] The
designated signal word for this chemical is "Danger".[1]

Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize
exposure. The following table summarizes the recommended PPE for handling 2,2'-
Binaphthyl.[1][2]
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Protection Type

Recommended Equipment

Purpose

Eye and Face

Chemical safety goggles or a
full-face shield.[1][2]

Protects against dust particles,

splashes, and vapors.

Hand

Nitrile rubber gloves.[2]

Provides a barrier against skin
contact. Gloves should be
inspected before use and
removed carefully to avoid

contamination.

Respiratory

NIOSH/MSHA or European
Standard EN 149 approved
respirator with a particulates
filter (conforming to EN 143).

[1]

Minimizes inhalation of harmful
dust. To be used when
exposure limits may be

exceeded or if irritation occurs.

Body

Laboratory coat or a chemical-

resistant apron.[2]

Protects skin and personal

clothing from contamination.

Footwear

Closed-toe shoes.[2]

Protects feet from spills and

falling objects.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 2,2'-Binaphthyl.

1. Engineering Controls and Preparation:

e Ventilation: Always handle 2,2'-Binaphthyl in a well-ventilated area.[1][3] A chemical fume

hood is the preferred environment for all manipulations.[2]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[2]

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

2,2'-Binaphthyl.

2. Handling the Chemical:
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Avoid Dust Formation: Handle the solid powder carefully to avoid creating dust.[1]

Personal Hygiene: Wash hands, face, and any exposed skin thoroughly after handling.[1] Do

not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[1][2]

w

. Storage:

Container Management: Keep the container tightly closed when not in use.[1][2]

Conditions: Store in a securely locked, cool, dry, and well-ventilated area.[1][2]

Container: Keep the chemical in its original, tightly sealed container.[1]

Emergency First Aid Procedures

In case of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air and keep them
at rest in a comfortable breathing position.[1] If
the person feels unwell, seek immediate
medical attention by calling a POISON CENTER

or doctor.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1] Remove all contaminated
clothing and wash it before reuse.[1] If skin

irritation persists, seek medical advice.[1]

Eye Contact

Rinse the eyes cautiously with water for several
minutes.[1] If contact lenses are present,
remove them if it is easy to do so and continue
rinsing.[1] If eye irritation persists, get immediate

medical attention.[1]

Ingestion

Immediately call a POISON CENTER or doctor.

[1] Rinse the mouth with water.[1]
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Disposal Plan

Proper disposal of 2,2'-Binaphthyl and its containers is mandatory to prevent environmental

contamination and ensure regulatory compliance.

1. Chemical Waste:

Classification: 2,2'-Binaphthyl is considered hazardous waste.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal company.[1][4] This can involve sending it to an approved waste disposal plant for
chemical destruction or controlled incineration with flue gas scrubbing.[1][4]

Prohibitions: Do not dispose of this chemical down the drain or into sewer systems.[4] Avoid
contaminating water, soil, or other environmental compartments.[4]

. Contaminated Materials:

PPE and Labware: All disposable PPE (gloves, etc.) and any labware that has come into
contact with 2,2'-Binaphthyl should be treated as hazardous waste and disposed of
accordingly.

Containers: Do not reuse empty containers.[2] They should be triple-rinsed with an
appropriate solvent, with the rinsate collected and disposed of as hazardous waste.[2][4] The
empty container can then be disposed of in accordance with local, state, and federal
regulations.[2][4]

Physical and Chemical Properties

The following table summarizes key quantitative data for 2,2'-Binaphthyl.
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Property Value Reference
Chemical Formula C20H1402 [1]
Molecular Weight 286.32 g/mol [1]
Physical State Solid Powder [1]

Beige or white to yellowish

Appearance , _ [1][3]
crystalline solid

Odor Odorless [1]

Melting Point 215-218 °C (419 - 424.4 °F) [1]
Insoluble in water; Soluble in

Solubility organic solvents like ethanol [3]

and dimethylformamide.

Safe Handling Workflow

The following diagram illustrates the standard workflow for safely handling 2,2'-Binaphthyl

from initial preparation to final disposal.
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Caption: Workflow for the safe handling of 2,2'-Binaphthyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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